GGsTop

• CAS No.: 926281-37-0
• Product Name: GGsTop
• Molecular Formula: C13H18NO7P
• Molecular Weight: 331.26 g/mol
• IUPAC Name: 2-amino-4-[[3-(carboxymethyl)phenoxy]-methoxyphosphoryl]butanoic acid
• Standard InChI: InChI=1S/C13H18NO7P/c1-20-22(19,6-5-11(14)13(17)18)21-10-4-2-3-9(7-10)8-12(15)16/h2-4,7,11H,5-6,8,14H2,1H3,(H,15,16)(H,17,18)
• Standard InChIKey: NTFPDEDRMYYPAC-UHFFFAOYSA-N
• SMILES: COP(=O)(CCC(C(=O)O)N)OC1=CC=CC(=C1)CC(=O)O
• Canonical SMILES: COP(=O)(CCC(C(=O)O)N)OC1=CC=CC(=C1)CC(=O)O
• Appearance: Solid powder
• Description: GGsTop is an irreversible γ-glutamyl transpeptidase (GGT) inhibitor.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 2-amino-4-((3-(carboxymethyl)phenyl)(methyl)phosphono)butanoic acid; GGsTop
• Reference: 1: Olson CA, Vuong HE, Yano JM, Liang QY, Nusbaum DJ, Hsiao EY. The Gut Microbiota Mediates the Anti-Seizure Effects of the Ketogenic Diet. Cell. 2018 Jun 14;173(7):1728-1741.e13. doi: 10.1016/j.cell.2018.04.027. Epub 2018 May 24. PubMed PMID: 29804833; PubMed Central PMCID: PMC6003870.; 2: Watanabe B, Tabuchi Y, Wada K, Hiratake J. Synthesis and evaluation of the inhibitory activity of the four stereoisomers of the potent and selective human γ-glutamyl transpeptidase inhibitor GGsTop. Bioorg Med Chem Lett. 2017 Nov 1;27(21):4920-4924. doi: 10.1016/j.bmcl.2017.09.017. Epub 2017 Sep 8. PubMed PMID: 28985998.; 3: Kamiyama A, Nakajima M, Han L, Wada K, Mizutani M, Tabuchi Y, Kojima-Yuasa A, Matsui-Yuasa I, Suzuki H, Fukuyama K, Watanabe B, Hiratake J. Phosphonate-based irreversible inhibitors of human γ-glutamyl transpeptidase (GGT). GGsTop is a non-toxic and highly selective inhibitor with critical electrostatic interaction with an active-site residue Lys562 for enhanced inhibitory activity. Bioorg Med Chem. 2016 Nov 1;24(21):5340-5352. doi: 10.1016/j.bmc.2016.08.050. Epub 2016 Aug 31. PubMed PMID: 27622749.; 4: Tamura K, Hayashi N, George J, Toshikuni N, Arisawa T, Hiratake J, Tsuchishima M, Tsutsumi M. GGsTop, a novel and specific γ-glutamyl transpeptidase inhibitor, protects hepatic ischemia-reperfusion injury in rats. Am J Physiol Gastrointest Liver Physiol. 2016 Aug 1;311(2):G305-12. doi: 10.1152/ajpgi.00439.2015. Epub 2016 Jun 30. PubMed PMID: 27365338.; 5: Jiang Y, Wang X, Li Y, Mu S, Zhou S, Liu Y, Zhang B. GGsTOP increases migration of human periodontal ligament cells in vitro via reactive oxygen species pathway. Mol Med Rep. 2016 May;13(5):3813-20. doi: 10.3892/mmr.2016.5038. Epub 2016 Mar 21. PubMed PMID: 27035100; PubMed Central PMCID: PMC4838071.; 6: Terzyan SS, Burgett AW, Heroux A, Smith CA, Mooers BH, Hanigan MH. Human γ-Glutamyl Transpeptidase 1: STRUCTURES OF THE FREE ENZYME, INHIBITOR-BOUND TETRAHEDRAL TRANSITION STATES, AND GLUTAMATE-BOUND ENZYME REVEAL NOVEL MOVEMENT WITHIN THE ACTIVE SITE DURING CATALYSIS. J Biol Chem. 2015 Jul 10;290(28):17576-86. doi: 10.1074/jbc.M115.659680. Epub 2015 May 26. PubMed PMID: 26013825; PubMed Central PMCID: PMC4498091.; 7: Tuzova M, Jean JC, Hughey RP, Brown LA, Cruikshank WW, Hiratake J, Joyce-Brady M. Inhibiting lung lining fluid glutathione metabolism with GGsTop as a novel treatment for asthma. Front Pharmacol. 2014 Jul 31;5:179. doi: 10.3389/fphar.2014.00179. eCollection 2014. PubMed PMID: 25132819; PubMed Central PMCID: PMC4116799.; 8: Yamamoto S, Watanabe B, Hiratake J, Tanaka R, Ohkita M, Matsumura Y. Preventive effect of GGsTop, a novel and selective γ-glutamyl transpeptidase inhibitor, on ischemia/reperfusion-induced renal injury in rats. J Pharmacol Exp Ther. 2011 Dec;339(3):945-51. doi: 10.1124/jpet.111.183004. Epub 2011 Sep 21. PubMed PMID: 21937737.
• PubChem Compound: 23582776
• Last Modified: Nov 11 2021